Cas no 20735-79-9 ((22R,23S,25R)-3beta,6alpha, 23-trihydroxy-5alpha-spirostane 6-O-beta-D-xylopyranosyl-(1->3)-O-beta-D-quinovopyranoside)

• Product Name: (22R,23S,25R)-3beta,6alpha, 23-trihydroxy-5alpha-spirostane 6-O-beta-D-xylopyranosyl-(1->3)-O-beta-D-quinovopyranoside
• CAS No: 20735-79-9
• Molecular Formula: C₃₈H₆₂O₁₃
• Molecular Weight: 726.891
• CID: 2047715
• PubChem ID: 101794253

(22R,23S,25R)-3beta,6alpha, 23-trihydroxy-5alpha-spirostane 6-O-beta-D-xylopyranosyl-(1->3)-O-beta-D-quinovopyranoside Properties

Names and Identifiers

• (22R,23S,25R)-3beta,6alpha, 23-trihydroxy-5alpha-spirostane 6-O-beta-D-xylopyranosyl-(1->3)-O-beta-D-quinovopyranoside
• 20735-79-9
• AKOS040763369

• InChIKey： FOCICMJCJFCWOL-UHFFFAOYSA-N
• Inchi： InChI=1S/C38H62O13/c1-16-10-27(41)38(47-14-16)17(2)28-26(51-38)13-22-20-12-25(23-11-19(39)6-8-36(23,4)21(20)7-9-37(22,28)5)49-35-32(45)33(29(42)18(3)48-35)50-34-31(44)30(43)24(40)15-46-34/h16-35,39-45H,6-15H2,1-5H3
• SMILES： CC1C2C(CC3C4CC(OC5OC(C)C(O)C(OC6OCC(O)C(O)C6O)C5O)C5CC(O)CCC5(C)C4CCC23C)OC11OCC(C)CC1O

Computed Properties

• Exact Mass: 726.41904203g/mol
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 4
• Monoisotopic Mass: 726.41904203g/mol
• Heavy Atom Count: 51
• Complexity: 1270
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 23
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 197Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins